Cas no 1076-07-9 (Phenylacetic-α,α-d2 Acid)

Phenylacetic-α,α-d2 Acid Properties

Names and Identifiers

• Benzeneacetic-d₂ acid
• PHENYLACETIC-2,2-D2 ACID
• < 2,2-D2> Phenylessigsaeure
• 338982_ALDRICH
• A-d2
• I14-40977
• phenyl< 2,2-(2)H2> acetic acid
• Phenylacetic acid-
• phenylacetic acid-α,α-d2
• PHENYLACETIC-ALPHA,ALPHA-D2 ACID
• AKOS015914427
• Phenylacetic acid-alpha,alpha-d2, 98 atom % D
• Phenylacetic acid-alpha,alpha-d2
• J-001914
• Phenylacetic acid- alpha , alpha -d2
• 2-PHENYLACETIC-2,2-D2 ACID
• Benzeneacetic-d2 acid
• 1076-07-9
• DTXSID10480051
• AT39255
• Phenylacetic-2,2-d2 acid
• 2,2-dideuterio-2-phenylacetic acid
• SCHEMBL1551612
• +Expand

• InChIKey： WLJVXDMOQOGPHL-NCYHJHSESA-N
• Inchi： InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6D2
• SMILES： OC(C(C1C=CC=CC=1)([2H])[2H])=O

Computed Properties

• Exact Mass: 140.07752
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.064982986g/mol
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Melting Point: 76-78 °C(lit.)
• Color/Form: Not determined
• Solubility: Not determined